ethyl 2-methylimidazo[2,1-a]isoquinoline-3-carboxylate

• IUPAC Name: ethyl 2-methylimidazo[2,1-a]isoquinoline-3-carboxylate
• InChI: InChI=1S/C15H14N2O2/c1-3-19-15(18)13-10(2)16-14-12-7-5-4-6-11(12)8-9-17(13)14/h4-9H,3H2,1-2H3
• InChI Key: LQOBCPWHDVTSJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N1C=CC3=CC=CC=C32)C
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol

Description

Ethyl 2-methylimidazo[2,1-a]isoquinoline-3-carboxylate (EMIC) is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. EMIC is a heterocyclic compound that belongs to the class of imidazoisoquinolines. It has a molecular weight of 287.33 g/mol and a chemical formula of C17H14N2O2.

Scientific Research Applications

Synthesis and Modification Processes

One study outlines the synthesis of imidazo[2,1-a]isoquinoline derivatives, including ethyl 2-methylimidazo[2,1-a]isoquinoline-3-carboxylate, using 1-acetylirruno-3-methyl-1H-isochromene-4-carbonitrile. The study explores various reactions and modifications, providing access to a range of isoquinoline analogs, including triazolo and tetrazolo isoquinolines. Notably, different positional reactivities were observed in these compounds, indicating a diversity of chemical behaviors (Deady & Devine, 2004).

Photochemical and Pyrolytic Transformations

Another research focused on the photolysis and pyrolysis of ethyl 2-(isoquinolin-1-yl)-3-methyl-5-oxo-2,5-dihydroisoxazole-4-carbolate, a related compound. This study revealed two pathways of transformation, leading to imidazo[2,1-a] isoquinolines and 4-oxopyrimido isoquinolines, emphasizing the versatility of these compounds under various conditions (Singh & Prager, 1992).

Synthesis via Water-Mediated Hydroamination

The aqueous synthesis of methylimidazo[1,2-a]pyridines, including imidazo[2,1-a]isoquinoline derivatives, was reported in a study that did not require any deliberate addition of a catalyst. This method highlights an environmentally friendly approach to synthesizing these compounds (Mohan, Rao, & Adimurthy, 2013).

Applications in Cytotoxic Activity Research

A study on benzimidazo[2,1-a]isoquinolines with carboxamide side chains investigated the cytotoxic activity of these compounds in a panel of cell lines. This research provides insights into the potential biological and medicinal applications of these compounds, particularly in cancer research (Deady et al., 2000).

Fluorescent Probes and Labeling Reagents

Two studies highlight the use of benzimidazo[2,1-a]isoquinoline derivatives in fluorescence applications. One developed a fluorescent chemosensor based on these compounds for Fe3+ detection, showcasing their utility in analytical chemistry (Wang et al., 2017). Another study synthesized a fluorescent labeling reagent for carnitine, demonstrating the versatility of these compounds in biochemical research (Nakaya et al., 2001).